Cas no 2171198-43-7 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic acid
• CAS No: 2171198-43-7
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6234748
• PubChem ID: 165875891
• Update Time: 2025-05-20

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic acid
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}-3-methoxypropanoic acid
• 2171198-43-7
• EN300-1571541

• Inchi： 1S/C27H26N2O6/c1-16-13-17(25(30)28-24(15-34-2)26(31)32)11-12-23(16)29-27(33)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22,24H,14-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m0/s1
• InChI Key： SQPCIJYVGNCJMY-DEOSSOPVSA-N
• SMILES： O(C(NC1C=CC(C(N[C@H](C(=O)O)COC)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic acid

Compound CAS No. 2171198-43-7: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic Acid

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}-3-methoxypropanoic acid (CAS No. 2171198-43-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenylformamido moiety, and a methoxypropanoic acid backbone. The stereochemistry at the second carbon (S configuration) plays a critical role in its biological activity and functional properties.

Recent advancements in stereochemistry and molecular design have highlighted the importance of this compound in the development of novel bioactive molecules. The Fmoc group, a well-known protecting group in peptide synthesis, contributes to the molecule's stability and reactivity. Its presence ensures precise control over the molecule's functional groups during synthesis, making it an ideal candidate for peptide-based drug discovery. Additionally, the phenylformamido group enhances the molecule's ability to participate in amide bond formation, a key reaction in organic synthesis.

One of the most intriguing aspects of this compound is its potential in targeted drug delivery systems. Researchers have recently explored its ability to serve as a scaffold for attaching biocompatible polymers, enabling the creation of nanoparticles with enhanced drug-loading capacities. These nanoparticles have shown promising results in delivering therapeutic agents to specific tissues, reducing systemic toxicity and improving treatment efficacy.

The methoxypropanoic acid backbone further enhances the compound's versatility by providing additional sites for functionalization. This feature has been exploited in the development of biosensors and enzymatic assays, where the molecule's ability to interact with specific enzymes or proteins is critical. Recent studies have demonstrated its utility as a substrate for peptidases, offering new insights into enzyme kinetics and substrate specificity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Fmoc protection, amide bond formation, and stereoselective synthesis. The use of advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy ensures precise characterization of the molecule, confirming its purity and structural integrity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it suitable for applications in green chemistry and sustainable materials development.

In conclusion, the compound with CAS No. 2171198-43-7 represents a cutting-edge advancement in organic chemistry, offering immense potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodology and application development, positions it as a key player in future innovations within the chemical sciences.